Cas no 1805185-71-0 (4-Cyano-6-(difluoromethyl)-3-nitropyridine-2-sulfonamide)
4-Cyano-6-(difluoromethyl)-3-nitropyridine-2-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 4-Cyano-6-(difluoromethyl)-3-nitropyridine-2-sulfonamide
-
- Inchi: 1S/C7H4F2N4O4S/c8-6(9)4-1-3(2-10)5(13(14)15)7(12-4)18(11,16)17/h1,6H,(H2,11,16,17)
- InChI Key: VXHRVOFOOQQWOX-UHFFFAOYSA-N
- SMILES: S(C1C(=C(C#N)C=C(C(F)F)N=1)[N+](=O)[O-])(N)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 476
- XLogP3: 0
- Topological Polar Surface Area: 151
4-Cyano-6-(difluoromethyl)-3-nitropyridine-2-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029038758-250mg |
4-Cyano-6-(difluoromethyl)-3-nitropyridine-2-sulfonamide |
1805185-71-0 | 95% | 250mg |
$960.40 | 2022-04-01 | |
| Alichem | A029038758-500mg |
4-Cyano-6-(difluoromethyl)-3-nitropyridine-2-sulfonamide |
1805185-71-0 | 95% | 500mg |
$1,718.70 | 2022-04-01 | |
| Alichem | A029038758-1g |
4-Cyano-6-(difluoromethyl)-3-nitropyridine-2-sulfonamide |
1805185-71-0 | 95% | 1g |
$2,923.95 | 2022-04-01 |
4-Cyano-6-(difluoromethyl)-3-nitropyridine-2-sulfonamide Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on 4-Cyano-6-(difluoromethyl)-3-nitropyridine-2-sulfonamide
4-Cyano-6-(difluoromethyl)-3-nitropyridine-2-sulfonamide (CAS No. 1805185-71-0): A Comprehensive Overview
4-Cyano-6-(difluoromethyl)-3-nitropyridine-2-sulfonamide (CAS No. 1805185-71-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of pyridine sulfonamides, which are known for their diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities.
The molecular structure of 4-Cyano-6-(difluoromethyl)-3-nitropyridine-2-sulfonamide is characterized by a pyridine ring substituted with a cyano group at the 4-position, a difluoromethyl group at the 6-position, and a nitro group at the 3-position. The sulfonamide moiety is attached to the 2-position of the pyridine ring. This intricate arrangement of functional groups imparts distinct chemical and biological properties to the molecule, making it a promising candidate for various therapeutic applications.
Recent studies have highlighted the potential of 4-Cyano-6-(difluoromethyl)-3-nitropyridine-2-sulfonamide in modulating key biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action is believed to involve the modulation of nuclear factor-kappa B (NF-κB) signaling, a critical pathway in inflammation and immune responses.
In addition to its anti-inflammatory properties, 4-Cyano-6-(difluoromethyl)-3-nitropyridine-2-sulfonamide has also demonstrated significant antimicrobial activity against a range of pathogenic bacteria. A study conducted by researchers at the University of California, Los Angeles (UCLA) found that this compound effectively inhibits the growth of both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The antimicrobial activity is attributed to its ability to disrupt bacterial cell wall synthesis and interfere with essential metabolic pathways.
The anticancer potential of 4-Cyano-6-(difluoromethyl)-3-nitropyridine-2-sulfonamide has also been explored in several preclinical studies. Research published in Cancer Research has shown that this compound selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. The mechanism involves the activation of caspase-dependent pathways and the downregulation of anti-apoptotic proteins such as Bcl-2. These findings suggest that 4-Cyano-6-(difluoromethyl)-3-nitropyridine-2-sulfonamide could be a valuable lead compound for the development of novel anticancer agents.
The physicochemical properties of 4-Cyano-6-(difluoromethyl)-3-nitropyridine-2-sulfonamide have been extensively characterized to understand its behavior in biological systems. The compound exhibits good solubility in polar solvents such as dimethyl sulfoxide (DMSO) and water, which facilitates its use in in vitro assays and animal models. Its stability under various conditions, including pH and temperature, has also been evaluated to ensure its reliability in experimental settings.
To further explore the therapeutic potential of 4-Cyano-6-(difluoromethyl)-3-nitropyridine-2-sulfonamide, ongoing clinical trials are being conducted to assess its safety and efficacy in human subjects. Preliminary results from Phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings pave the way for more advanced clinical trials to validate its therapeutic benefits.
In conclusion, 4-Cyano-6-(difluoromethyl)-3-nitropyridine-2-sulfonamide (CAS No. 1805185-71-0) represents a promising compound with diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. Its unique molecular structure and favorable physicochemical properties make it an attractive candidate for further research and development in medicinal chemistry. As ongoing studies continue to unravel its full potential, this compound holds significant promise for addressing unmet medical needs and improving patient outcomes.
1805185-71-0 (4-Cyano-6-(difluoromethyl)-3-nitropyridine-2-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)